molecular formula C3H7NaO4S B2438944 Sodium 2-Methoxyethanesulfonate CAS No. 77281-03-9; 947248-52-4

Sodium 2-Methoxyethanesulfonate

Cat. No.: B2438944
CAS No.: 77281-03-9; 947248-52-4
M. Wt: 162.13
InChI Key: NTNBAJGJIIVGGF-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Description

Sodium 2-Methoxyethanesulfonate is a useful research compound. Its molecular formula is C3H7NaO4S and its molecular weight is 162.13. The purity is usually 95%.
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Properties

IUPAC Name

sodium;2-methoxyethanesulfonate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C3H8O4S.Na/c1-7-2-3-8(4,5)6;/h2-3H2,1H3,(H,4,5,6);/q;+1/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NTNBAJGJIIVGGF-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCS(=O)(=O)[O-].[Na+]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C3H7NaO4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

162.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods I

Procedure details

2-Chloroethyl methyl ether (10 g, 0.106 mol) was added at RT to a suspension of sodium sulfite (13.35 g, 0.106 mol) in 30 mL of H2O. The resulting biphasic mixture was stirred at reflux for 48 hours before being cooled to RT (clear monophasic solution), and evaporated. The white residue was turned into a powder and was then washed with 100 mL of an 8/2 mixture of Et2O and toluene, before being dried to give 22 g sodium 2-methoxy-ethanesulfonate (129% yield, contaminated with excess sodium sulfite). Used as is in step 2.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
13.35 g
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of 2-chloroethyl methyl ether (Acros, 68.0 mL) in 1,2-dimethoxyethane (DME) (250 mL) was added sodium sulfite (103 g) and water (250 mL). The reaction mixture was heated at reflux for 18 hours. The solvent was removed in vacuo and the residue was extracted with methanol (500 mL). The solid was removed by filtration and washed with methanol (250 mL). The combined filtrate and washings were evaporated in vacuo to give the title compound as a white solid.
Quantity
68 mL
Type
reactant
Reaction Step One
Quantity
103 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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